Ethoxy(6-phthalimidohexyl)phosphinyl chloride
Cat. No. B8346373
M. Wt: 357.77 g/mol
InChI Key: IDTWDNDXJUZRDB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04533661
Procedure details
A mixture of (6-phthalimidohexyl)phosphonic acid, diethyl ester, benzene, and phosphorus pentachloride is refluxed according to the procedure of Example 1(f) to give ethoxy(6-phthalimidohexyl)phosphinyl chloride.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[C:1]1(=[O:25])[N:5]([CH2:6][CH2:7][CH2:8][CH2:9][CH2:10][CH2:11][P:12](=O)([O:16]CC)[O:13][CH2:14][CH3:15])[C:4](=[O:20])[C:3]2=[CH:21][CH:22]=[CH:23][CH:24]=[C:2]12.P(Cl)(Cl)(Cl)(Cl)[Cl:27]>C1C=CC=CC=1>[CH2:14]([O:13][P:12]([Cl:27])([CH2:11][CH2:10][CH2:9][CH2:8][CH2:7][CH2:6][N:5]1[C:4](=[O:20])[C:3]2=[CH:21][CH:22]=[CH:23][CH:24]=[C:2]2[C:1]1=[O:25])=[O:16])[CH3:15]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C1(C=2C(C(N1CCCCCCP(OCC)(OCC)=O)=O)=CC=CC2)=O
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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P(Cl)(Cl)(Cl)(Cl)Cl
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C1=CC=CC=C1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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is refluxed
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(C)OP(=O)(CCCCCCN1C(C=2C(C1=O)=CC=CC2)=O)Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
